(6-Bromo-5-fluoro-pyridin-2-yl)-dimethyl-amine

• Molecular Formula: C7H8BrFN2
• Molecular Weight: 219.05 g/mol
• IUPAC Name: 6-bromo-5-fluoro-N,N-dimethylpyridin-2-amine
• InChI: InChI=1S/C7H8BrFN2/c1-11(2)6-4-3-5(9)7(8)10-6/h3-4H,1-2H3
• InChI Key: CGQNORADWHALMA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(C=C1)F)Br

Description

(6-Bromo-5-fluoro-pyridin-2-yl)-dimethyl-amine is a useful research compound. Its molecular formula is C7H8BrFN2 and its molecular weight is 219.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-3,6-difluoro-pyridine (300 mg, 1.5 mmol) was dissolved in a 2M solution of dimethylamine in MeOH (7.8 mL, 15.56 mmol) and stirred at 80° C. in a sealed tube for 16 hours. The mixture was treated with brine and extracted with DCM. The organic layer was separated, dried (MgSO4), filtered and the solvents evaporated in vacuo to yield (6-bromo-5-fluoro-pyridin-2-yl)-dimethyl-amine as a dark oil that was used in the next step without further purification.